Cas no 270065-85-5 (3-Cyano-L-beta-homophenylalanine hydrochloride)

• Product Name: 3-Cyano-L-beta-homophenylalanine hydrochloride
• CAS No: 270065-85-5
• MF: C₁₁H₁₃ClN₂O₂
• MW: 240.686121702194
• MDL: MFCD11870817
• CID: 253872
• PubChem ID: 2761674
• Update Time: 2025-04-19

3-Cyano-L-beta-homophenylalanine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-3-Amino-4-(3-cyanophenyl)butanoic acid hydrochloride
• (S)-3-Amino-4-(3-cyano-phenyl)-butyric acid.HCl
• (S)-3-AMINO-4-(3-CYANO-PHENYL)-BUTYRIC ACID•HCL
• Benzenebutanoic acid, β-amino-3-cyano-, (βS)-
• H-β-HoPhe(3-CN)-OH.HCl
• (3S)-3-amino-4-(3-cyanophenyl)butanoic Acid Hydrochloride
• (S)-3-Amino-4-(3-cyano-phenyl)-butyric acid-HCl
• AC1MC5HP
• AK114870
• CTK8E9354
• KB-211429
• MolPort-003-794-179
• (betaS)-beta-Amino-3-cyanobenzenebutanoic acid
• 270065-85-5
• AC-22185
• CS-0333403
• AKOS015948827
• (S)-3-Amino-4-(3-cyano-phenyl)-butyric acid HCl
• (3S)-3-Amino-4-(3-cyanophenyl)butanoic acid--hydrogen chloride (1/1)
• EN300-7361103
• H-Phe(3-CN)-(C#CH2)OH.HCl
• PS-12302
• 3-Cyano-L-beta-homophenylalanine hydrochloride
• DTXSID30375859
• (s)-3-amino-4-(3-cyanophenyl)butyric acid hcl
• MFCD01861075
• (3S)-3-amino-4-(3-cyanophenyl)butanoic acid;hydrochloride
• 332061-86-6
• 3-Cyano-L-b-homophenylalanine hydrochloride
• G85292

• MDL： MFCD11870817
• Inchi： 1S/C11H12N2O2.ClH/c12-7-9-3-1-2-8(4-9)5-10(13)6-11(14)15;/h1-4,10H,5-6,13H2,(H,14,15);1H/t10-;/m0./s1
• InChI Key： NJAIOCXWQMXNIX-PPHPATTJSA-N
• SMILES： Cl.OC(C[C@H](CC1C=CC=C(C#N)C=1)N)=O

Computed Properties

• Exact Mass: 240.06669
• Monoisotopic Mass: 240.0665554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 269
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 87.1Ų

Experimental Properties

• Density: 1.24
• PSA: 87.11

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives